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Gastrin I is a peptide hormone produced by G-cells in the stomach antrum. Its primary biologically active

form, Gastrin-17 (G17), acts as a selective cholecystokinin B receptor (CCK2R) agonist [1] [2]. Binding

to CCK2R activates key signaling pathways like MAPK/ERK and PI3K/AKT, which drive cell

proliferation and inhibit apoptosis [3] [2]. Beyond stimulating gastric acid secretion, it has a potent

mitogenic effect on gastric mucosa and is crucial for in vitro expansion of gastric epithelial stem cells and

the culture of stomach, intestine, and pancreas organoids [1] [2].

The table below summarizes key specifications for the synthetic Gastrin I peptide used in cell culture:

Parameter Specification

Catalog Number (Example) 3006 [1]

Biological Activity Selective CCK2 receptor agonist [1]

Purity ≥95% [1]

Molecular Weight 2098.22 Da [1]

Sequence (Modifications) XGPWLEEEEEAYGWMDF (X = Glp, Phe-17 = C-terminal
amide) [1]
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Parameter Specification

Stimulation of Cell Proliferation
(EC₅₀)

6.2 pM [1]

Stimulation of Histamine Secretion
(EC₅₀)

0.014 nM [1]

Solubility Soluble to 1 mg/mL in 1% ammonia with sonication [1]

Storage -20°C [1]

Stock Solution Preparation and Cell Culture Application

Stock Solution Reconstitution Protocol

Centrifuge: Briefly spin the peptide vial to ensure contents are at the bottom.
Reconstitute: Add an appropriate volume of 1% ammonia water to achieve a concentration of 1
mg/mL. For example, add 1 mL of solvent to a 1 mg vial.
Sonicate: Sonicate the solution for 10-20 seconds to aid in complete dissolution.

Aliquot and Store: Prepare single-use aliquots to avoid repeated freeze-thaw cycles and store them
at -20°C [1].

Cell Culture Supplementation

Typical Working Concentration: Literature indicates effective concentrations often range from 1 to
100 nM in cell culture media [1].

Example for Gastric Organoid Culture: A common final concentration is 10 nM [1].
Preparation of Working Medium: Thaw an aliquot of the stock solution on ice. Dilute it directly into

your pre-warmed, complete cell culture medium to the desired final concentration. For instance, to
make 10 mL of medium with 10 nM Gastrin I from a 1 mg/mL (approximately 476 µM) stock, add 0.21

µL of stock solution.
Sterile Filtration: Since the stock solution is not sterile, it is good practice to sterile-filter the complete

culture medium after adding all supplements before applying it to cells.
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Experimental Workflow for Proliferation Assays

The following diagram outlines a general workflow for investigating the proliferative effects of Gastrin I,

applicable in both normal and cancerous cell models.

Gastrin I Proliferation Assay Workflow
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Gastrin I Signaling Pathway and Experimental Evidence

Key Signaling Pathway
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Gastrin I exerts its effects primarily by activating the CCK2 receptor, triggering a cascade of downstream

signals.
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Gastrin I Signaling Pathway Map
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Experimental Evidence and Key Findings

Proliferative Effects: Gastrin I (10 nM) significantly increased cell viability and proliferation in gastric

cancer cell lines (AGS, MKN1) over time, measured by MTT and BrdU assays. It also increased the
population of cells in the S-phase of the cell cycle [4].

Signaling Activation: Treatment with gastrin led to activation of the NF-κB and β-catenin signaling
pathways and increased expression of CCKBR, EGFR, and c-Met in gastric cancer cells [4].

Tumor Suppressor Interaction: The tumor suppressor Gastrokine 1 (GKN1) has been shown to
completely inhibit these proliferative and signaling effects of gastrin by downregulating the gastrin-

CCKBR pathway, highlighting the pathway's importance in gastric mucosal homeostasis and
carcinogenesis [4].

Important Considerations for Researchers

Cell Line Validation: Confirm the expression of the CCK2 receptor in your target cell line before
experimentation, as response is receptor-dependent [2].

Concentration Optimization: The effective dose can vary. Perform a dose-response curve (e.g., 1
nM to 100 nM) to determine the optimal concentration for your specific cell system.

Peptide Handling: Always use sterile techniques and prepare fresh working aliquots to maintain
peptide stability and activity. Avoid repeated freezing and thawing.

Context-Dependent Effects: Be aware that gastrin's role can differ between normal and cancerous
cells. In normal gastric epithelium, it promotes differentiation and maintenance, while in cancer

models, it often drives proliferation and survival [2].

I hope these detailed application notes and protocols are helpful for your research. Should you require further

clarification on any of the steps or need more specific information for a particular cell system, please feel

free to ask.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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